Cas no 1261894-13-6 (2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid)

• Product Name: 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid
• CAS No: 1261894-13-6
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD18322941
• CID: 5158321
• Update Time: 2026-03-04

2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-N,N-dimethylsulfamoylphenyl)benzoic acid
• 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid

• MDL： MFCD18322941
• Inchi： 1S/C15H14ClNO4S/c1-17(2)22(20,21)14-6-4-3-5-11(14)10-7-8-13(16)12(9-10)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： YXNSZEHZESOGGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=CC=1S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1

Additional information on 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid

Introduction to 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid (CAS No. 1261894-13-6)

2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid (CAS No. 1261894-13-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorobenzene moiety and a dimethylsulfamoyl group, making it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid is C₁₇H₁₅ClNO₃S, with a molecular weight of approximately 344.86 g/mol. Its structural complexity and functional groups contribute to its diverse chemical properties, including solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other advanced applications.

In recent years, extensive research has been conducted to explore the biological activities and therapeutic potential of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory effects, 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid has also shown potential as an anti-cancer agent. Research published in the Cancer Research journal indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, making it a promising lead for the development of novel cancer therapeutics.

The pharmacokinetic properties of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid have also been extensively studied. Its oral bioavailability and metabolic stability are important factors for its potential use as a therapeutic agent. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

In addition to its biological activities, 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid has been investigated for its synthetic accessibility and scalability. Synthetic routes have been developed to produce this compound efficiently and cost-effectively, which is crucial for large-scale manufacturing and commercialization. The ability to synthesize this compound on a large scale ensures that it can be readily available for further research and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a new therapeutic option.

The future prospects for 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid are highly promising. Ongoing research continues to uncover new applications and mechanisms of action, further expanding its potential impact on human health. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in the development of new treatments for various diseases.

In conclusion, 2-Chloro-5-[2-(dimethylsulfamoyl)phenyl]benzoic acid (CAS No. 1261894-13-6) is a multifaceted organic compound with a wide range of biological activities and therapeutic potentials. Its unique structure, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.